Cas no 1342675-19-7 (6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid)

• Product Name: 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• CAS No: 1342675-19-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4590440
• Update Time: 2025-06-15

6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

• Inchi： 1S/C12H15NO3/c1-12(2)4-3-9-7(6-12)5-8(11(15)16)10(14)13-9/h5H,3-4,6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： HPGVNQSYTFVGDG-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(C)(C)CC2)C=C(C(O)=O)C1=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 501.8±42.0 °C at 760 mmHg
• Flash Point: 257.3±27.9 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

6,6-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic Acid (CAS No. 1342675-19-7): A Comprehensive Overview

6,6-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 1342675-19-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is C₁₄H₁₉NO₃, and its molecular weight is 249.30 g/mol. The compound features a quinoline core with a carboxylic acid group and two methyl substituents at the 6-position. These structural elements contribute to its chemical stability and reactivity in various synthetic transformations.

The synthesis of 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid has been extensively studied in the literature. One of the most common methods involves the cyclization of an appropriate precursor followed by oxidation to introduce the carboxylic acid functionality. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis using a palladium-catalyzed cyclization reaction followed by in situ oxidation with hydrogen peroxide. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

In terms of biological activities, 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid has shown promising results in various pharmacological assays. Research conducted at the University of California demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess antioxidant activity by scavenging free radicals and protecting cells from oxidative stress.

The potential therapeutic applications of 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid are being actively explored in preclinical studies. A study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced inflammation in animal models of arthritis and colitis. Furthermore, preliminary data suggest that it may have neuroprotective effects by mitigating neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of 6,6-dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is another critical aspect that has been investigated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. In vitro cytotoxicity assays using human cell lines demonstrated minimal cytotoxic effects at concentrations up to 100 μM. Additionally, animal studies have not reported any significant adverse effects at doses up to 50 mg/kg.

To further enhance its therapeutic potential and bioavailability, researchers are exploring various prodrug strategies for 6,6-dimethyl-2-oxo-1,2,5,6，7，8-hexahydroquinoline-3-carboxylic acid. One approach involves esterification of the carboxylic acid group to form prodrugs that are more lipophilic and can cross biological membranes more easily. Once inside the target cells or tissues, these prodrugs are metabolized to release the active parent compound. This strategy has shown promising results in improving the oral bioavailability and tissue distribution of the drug.

In conclusion, 6，6-dimethyl-2-oXO - 1， 2， 5， 6， 7， 8 - hexahydroquinoline - 3 - carboxylic acid (CAS No. 1342675 - 19 - 7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various inflammatory and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical applications.